5-Dimethylaminobutyryl citalopram

Specification

• CAS No.: 1329745-98-3
• Molecular Formula: C25H35Cl2FN2O2
• Molecular Weight: 485.46
• IUPAC Name: 4-(dimethylamino)-1-[1-[3-(dimethylamino)propyl]-1-(4-fluorophenyl)-3H-2-benzofuran-5-yl]butan-1-one
• Standard InChI: InChI=1S/C25H33FN2O2/c1-27(2)15-5-7-24(29)19-8-13-23-20(17-19)18-30-25(23,14-6-16-28(3)4)21-9-11-22(26)12-10-21/h8-13,17H,5-7,14-16,18H2,1-4H3
• SMILES: CN(C)CCCC(=O)C1=CC2=C(C=C1)C(OC2)(CCCN(C)C)C3=CC=C(C=C3)F
• Appearance: Light Brown Solid

Introduction

5-Dimethylaminobutyryl citalopram is a metabolite of the antidepressant drug citalopram. It is primarily used as an analytical impurity standard in high-performance liquid chromatography (HPLC) and liquid chromatography-mass spectrometry (LCMS) analyses for citalopram. This compound is also a natural product of metabolism and may be found in humans. Research has shown that it exhibits similar pharmacological properties to citalopram, including antihistamine and analgesic effects, which could make it useful for niche treatments in patients resistant to other drugs.

Analytical Impurity Standard

5-Dimethylaminobutyryl citalopram is used as an analytical impurity standard for citalopram. This role is crucial in ensuring the purity and quality of pharmaceutical products by detecting impurities during the manufacturing process.

Pharmacological Effects

• Antihistamine Effects: Similar to citalopram, 5-Dimethylaminobutyryl citalopram may exhibit antihistamine properties, which could contribute to its therapeutic profile.

• Analgesic Effects: The compound has shown analgesic properties in animal studies, suggesting potential use in pain management.